Cas no 175202-16-1 (5-(tert-Butylsulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine)

• Product Name: 5-(tert-Butylsulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine
• CAS No: 175202-16-1
• Molecular Formula: C₁₃H₂₂N₄O₂S
• Molecular Weight: 298.40438
• CID: 134131
• PubChem ID: 2778670

5-(tert-Butylsulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine Properties

Names and Identifiers

• 5-(tert-Butylsulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine,5-[(1,1-dimethylethyl)sulfonyl]-2-(1-piperidinyl)-
• 5-tert-butylsulfonyl-2-piperidin-1-ylpyrimidin-4-amine
• 5-(tert-butylsulfonyl)-2-piperidin-1-ylpyrimidin-4-amine
• 5-(TERT-BUTYLSULFONYL)-2-PIPERIDINOPYRIMIDIN-4-AMINE
• 4-AMINO-5-(TERT-BUTYLSULFONYL)-2-PIPERIDINOPYRIMIDINE
• 5-(tert-butylsulphonyl)-2-piperidinopyrimidin-4-amine
• 5-(tert-butylsulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine
• 5-(2-methylpropane-2-sulfonyl)-2-(piperidin-1-yl)pyrimidin-4-amine
• MLS000859227
• Maybridge1_004697
• 175202-16-1
• FT-0619739
• CHEMBL1895011
• Oprea1_166602
• SMR000459406
• HMS554N11
• HMS2796E19
• AKOS015908924
• DTXSID40381067

• InChIKey： HQQKBPGIADJWIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H22N4O2S/c1-13(2,3)20(18,19)10-9-15-12(16-11(10)14)17-7-5-4-6-8-17/h9H,4-8H2,1-3H3,(H2,14,15,16)
• SMILES： C(S(C1=CN=C(N2CCCCC2)N=C1N)(=O)=O)(C)(C)C

Computed Properties

• Exact Mass: 298.14656
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 298.14634713g/mol
• Heavy Atom Count: 20
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.18
• Refractive Index: 1.561
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: 277.3°C
• Density: 1.234